Cas no 97281-48-6 (Hydrogenated Soya Phosphatidylcholine)

• Product Name: Hydrogenated Soya Phosphatidylcholine
• CAS No: 97281-48-6
• MF: C₄₄H₈₈NO₈P
• MW: 790.145195960999
• CID: 807774
• PubChem ID: 65146
• Update Time: 2025-06-09

Hydrogenated Soya Phosphatidylcholine Chemical and Physical Properties

Names and Identifiers

• Phosphatidylcholines,soya, hydrogenated
• L-α-phosphatidylcholine, hydrogenated (Soy)
• 1,2-distearoyl-sn-glycero-3-phosphocholine
• COATSOME NC-21 (HSPC)
• COATSOME NC-61 (HSPC)
• HSPC
• Dioctadecanoyllecithin
• CHEMBL113644
• EN300-7414588
• DB14099
• Dioctadecanoyl phosphatidylcholine
• DISTEAROYLPHOSPHATIDYLCHOLINE, DL-
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxooctadecyl)oxy]-, inner salt,4-oxide, (7R)-
• 2,3-Bis(stearoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• 1,2-Distearoylphosphatidylcholine
• 2,3-bis(stearoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• DL-,-Distearoyl--lecithin
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctadecyl)oxy)-, hydroxide, inner salt, 4-oxide
• 4,4-Bis[2-(2-methoxyphenyl)ethenyl]-1,1-biphenyl
• 1,2-DISTEAROYL PHOSPHATIDYLCHOLINE, (+/-)-
• DL-beta,gamma-Distearoyl-alpha-lecithin
• UNII-EAG959U971
• Distearoylphosphatidylcholine
• PD085655
• Q27277073
• (2-{[2,3-bis(octadecanoyloxy)propyl phosphonato]oxy}ethyl)trimethylazanium
• 4-Hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctadecyl)oxy)-3,5,9-trioxa-4-phosphahepta cosan-1-aminium hydroxide, inner salt, 4-oxide
• Distearoyl-DL-phosphatidylcholine
• DTXSID20963380
• A-phosphatidylcholine, hydrogenated (Soy)
• MFCD00067532
• 2,3-di(octadecanoyloxy)propyl 2-(trimethylazaniumyl)ethyl phosphate
• 1,2-Distearoyl-DL-phosphatidylcholine
• L-
• SY057807
• 1,2-Distearoyllecithin
• A924644
• EINECS 306-549-5
• D-7850
• 4-Hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxooctadecyl)oxy)-3,5,9-trioxa-4-phosphaheptacosan-1-aminium hydroxide, inner salt, 4-oxide
• FT-0759476
• FT-0627777
• 97281-48-6
• UNII-QHQ97HF0PY
• EAG959U971
• QHQ97HF0PY
• SCHEMBL565771
• DSPC DL-
• DL-alpha-Phosphatidylcholine, distearoyl
• 1,2-Distearoyl-rac-glycero-3-phosphocholine
• 816-93-3
• 2,3-Bis(stearoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• Hydro Soy PC
• 4539-70-2
• FT-0627664
• DL-distearoylphosphatidylcholine
• XDA28148
• Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 1,2-distearin
• 1,2-DISTEAROYL PHOSPHATIDYLCHOLINE, (+/-)
• (2-((2,3-bis(octadecanoyloxy)propyl phosphonato)oxy)ethyl)trimethylazanium
• 1,2-distearoyllecithin, (R)-isomer
• 1,2-distearoyllecithin, (+-)-isomer
• L-DSPC
• 1,2-DSPC
• distearoylglycerophosphocholine
• Lecithindistearoyl
• G85276
• DL-DSPC
• DA-75225
• DSPC;L-beta,gamma-Distearoyl-alpha-lecithin
• Hydrogenated Soya Phosphatidylcholine

• Inchi： 1S/C44H88NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h42H,6-41H2,1-5H3
• InChI Key： NRJAVPSFFCBXDT-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 789.625
• Monoisotopic Mass: 789.625
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 44
• Complexity: 888
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 15.6
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Color/Form: solid
• Boiling Point: Vapour density:
• LogP: 13.24240

Hydrogenated Soya Phosphatidylcholine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Other Chemical Reagents

Additional information on Hydrogenated Soya Phosphatidylcholine

Recent Advances in Hydrogenated Soya Phosphatidylcholine (CAS: 97281-48-6) Research

Hydrogenated Soya Phosphatidylcholine (HSPC, CAS: 97281-48-6) is a chemically modified phospholipid derived from soybean lecithin, widely used in pharmaceutical formulations, particularly in liposomal drug delivery systems. Recent studies have highlighted its role in enhancing the stability, bioavailability, and targeted delivery of therapeutic agents. This research brief consolidates the latest findings on HSPC, focusing on its applications, mechanisms, and advancements in drug delivery technologies.

A 2023 study published in the Journal of Controlled Release investigated the use of HSPC in stabilizing liposomal formulations of hydrophobic drugs. The researchers demonstrated that HSPC-based liposomes significantly improved the encapsulation efficiency and prolonged the release profile of paclitaxel, a chemotherapeutic agent. The study attributed these effects to the saturated fatty acid chains of HSPC, which reduce membrane fluidity and enhance liposome rigidity, thereby minimizing drug leakage.

Another groundbreaking research effort, featured in Biomaterials Science (2024), explored the potential of HSPC in mRNA vaccine delivery. The study revealed that HSPC-containing lipid nanoparticles (LNPs) exhibited superior mRNA protection and cellular uptake compared to other phospholipids. This finding underscores HSPC's critical role in next-generation vaccine development, particularly for diseases requiring rapid and robust immune responses.

In addition to drug delivery, HSPC has been investigated for its biocompatibility and safety profile. A 2023 toxicological assessment published in Regulatory Toxicology and Pharmacology confirmed that HSPC-based formulations showed no significant cytotoxicity or immunogenicity in preclinical models. These results support the continued use of HSPC in clinical applications, including oncology and infectious disease therapeutics.

Emerging research has also explored the combination of HSPC with other lipids, such as cholesterol and PEGylated lipids, to further optimize drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted that HSPC-cholesterol hybrid liposomes exhibited enhanced stability in serum and improved tumor-targeting efficiency in murine models. These hybrid systems represent a promising avenue for precision medicine applications.

In conclusion, recent studies reaffirm the versatility and efficacy of Hydrogenated Soya Phosphatidylcholine (CAS: 97281-48-6) in advanced drug delivery systems. Its unique physicochemical properties, biocompatibility, and adaptability to various therapeutic modalities position HSPC as a cornerstone excipient in modern pharmaceutical development. Future research directions may focus on optimizing HSPC-based formulations for personalized medicine and exploring its potential in novel therapeutic areas, such as gene therapy and regenerative medicine.